Cas no 908846-88-8 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid structure

908846-88-8 structure

Product Name:(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid

CAS No:908846-88-8

Molecular Formula:C₂₆H₂₁FN₂O₄

Molecular Weight:444.454350233078

MDL:MFCD24842544

CID:1057379

PubChem ID:72699110

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Properties

Names and Identifiers

- Fmoc-5-fluoro-L-tryptophan
- Fmoc-Trp(5-F)-OH
- N-Fmoc-5-fluoro-L-tryptophan
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- SC1112
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5-fluoro-L-tryptophan (ACI)
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
- L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5-fluoro-
- 908846-88-8
- (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOIC ACID
- SCHEMBL23042925
- Fmoc-L-5-fluoroTryptophan
- MFCD24842544
- N-fmoc-(s)-5-fluorotryptophan
- AS-54572
- CS-0012678
- AKOS027256138
- (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOICACID
- +Expand
- MDL： MFCD24842544
- InChIKey： GIFXTRKMFUWKHR-DEOSSOPVSA-N
- Inchi： 1S/C26H21FN2O4/c27-16-9-10-23-21(12-16)15(13-28-23)11-24(25(30)31)29-26(32)33-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12-13,22,24,28H,11,14H2,(H,29,32)(H,30,31)/t24-/m0/s1
- SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1=CNC2C=CC(=CC1=2)F

Computed Properties

Exact Mass: 444.14900
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 8
Monoisotopic Mass: 444.14853532g/mol
Heavy Atom Count: 33
Complexity: 698
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 91.4Å²

Experimental Properties

LogP: 5.04580
PSA: 94.91000

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GWQR-100mg	FMoc-5-fluoro-L-tryptophan	908846-88-8	98%	100mg	$58.00	2024-04-20
A2B Chem LLC	AH88131-100mg	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1h-indol-3-yl)propanoic acid	908846-88-8	98%	100mg	$15.00	2024-05-20
Aaron	AR00GWZ3-100mg	FMoc-5-fluoro-L-tryptophan	908846-88-8	98%	100mg	$10.00	2024-07-18
abcr	AB449647-250 mg	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid, 95% (Fmoc-L-Trp(5-F)-OH); .	908846-88-8	95%	250mg	€195.10	2023-06-15
Alichem	A199008552-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	95%	1g	$987.80	2023-08-31
Chemenu	CM220573-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid	908846-88-8	95%	1g	$840
ChemScence	CS-0012678-100mg	Fmoc-L-5-fluoroTryptophan	908846-88-8		100mg	$63.0	2022-04-26
eNovation Chemicals LLC	D255715-5g	Fmoc-5-fluoro-L-tryptophan	908846-88-8	>98%	5g	$765	2021-10-20
TRC	F622905-25mg	N-Fmoc-5-fluoro-L-tryptophan	908846-88-8		25mg	$201.00	2023-05-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB11058-5g	(2s)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1h-indol-3-yl)propanoic Acid	908846-88-8	95%	5g	$1615	2023-09-07

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Synthesis

Synthetic Circuit 1

82911-69-1

16626-02-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: The facile synthesis of a series of tryptophan derivatives

Blaser, Georg; Sanderson, John M.; Batsanov, Andrei S.; Howard, Judith A. K., Tetrahedron Letters, 2008, 49(17), 2795-2798

Synthetic Circuit 2

82911-69-1

16626-02-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane , Water ; 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

: Easy preparation of dehydroalanine building blocks equipped with oxazolidin-2-one chiral auxiliaries, and applications to the stereoselective synthesis of substituted tryptophans

De Marco, Rossella; Cavina, Lorenzo; Greco, Arianna; Gentilucci, Luca, Amino Acids, 2014, 46(12), 2823-2839

Synthetic Circuit 3

28920-43-6

16626-02-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone , Water ; 1.5 h, 0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, pH 2, rt

Reference

: Photocontrolled chignolin-derived β-hairpin peptidomimetics

Podewin, T.; Rampp, M. S.; Turkanovic, I.; Karaghiosoff, K. L.; Zinth, W.; et al, Chemical Communications (Cambridge, 2015, 51(19), 4001-4004

Synthetic Circuit 4

1065638-25-6

82911-69-1

908846-88-8

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydrochloric acid Solvents: Acetone , Water ; rt; 30 min, rt; pH 8, rt

Reference

: Structure-based design of Melanocortin 4 receptor ligands based on the SHU-9119-hMC4R cocrystal structure

Martin, Charlotte; Gimenez, Luis E.; Williams, Savannah Y.; Jing, Yu; Wu, Yiran; et al, Journal of Medicinal Chemistry, 2021, 64(1), 357-369

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Raw materials

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Preparation Products

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid (908846-88-8)

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Related Literature

1. Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†

Chang Liao,Tao Li,Fengjiao Chen,Shaoying Yan,Liying Zhu,Hua Tang,Dan Wang RSC Adv., 2024,14, 2182-2191
2. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
3. Air

Annu. Rep. Anal. At. Spectrosc., 1983,13, 196-203
4. A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†

Lei Wang,Yingwei Zhang,Xuping Sun Analyst, 2011,136, 891-893
5. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
6. Inside front cover

Nanoscale, 2016,8, 12848-12848
7. Iron metabolism and human ferritin heavy chain cDNA from adult brain with an elongated untranslated region: new findings and insights†

Analyst, 1998,123, 41-50
8. Improvement of electrochemical performance of rechargeable lithium–selenium batteries by inserting a free-standing carbon interlayer†

Zhian Zhang,Zhiyong Zhang,Kai Zhang,Xing Yang,Qiang Li RSC Adv., 2014,4, 15489-15492
9. A novel fluorescent probe for the detection of Golgi nitroreductase under hypoxic conditions†

Qian Zhang,Yonghe Tang,Sirui Song,Juanjuan Peng,Weiying Lin New J. Chem., 2022,46, 14333-14337
10. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546

908846-88-8 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:908846-88-8)(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid

Purity:99%

Quantity:5g

Price($):342.0